Cas no 2580186-32-7 (4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 2580186-32-7
• MF: C₁₃H₁₄BrN₃O₄
• MW: 356.1719622612
• CID: 5659465
• PubChem ID: 165892514
• Update Time: 2025-05-22

4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580186-32-7
• 4-bromo-2-{[(tert-butoxy)carbonyl]amino}-1H-1,3-benzodiazole-6-carboxylic acid
• EN300-27725276
• 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid

• Inchi： 1S/C13H14BrN3O4/c1-13(2,3)21-12(20)17-11-15-8-5-6(10(18)19)4-7(14)9(8)16-11/h4-5H,1-3H3,(H,18,19)(H2,15,16,17,20)
• InChI Key： AKXOXZPLGLNSBR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1N=C(NC(=O)OC(C)(C)C)N2

Computed Properties

• Exact Mass: 355.01677g/mol
• Monoisotopic Mass: 355.01677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid

Recent Advances in the Application of 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid (CAS: 2580186-32-7) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid (CAS: 2580186-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This benzimidazole derivative is particularly notable for its role in the development of novel therapeutic agents, including kinase inhibitors, antiviral compounds, and anticancer drugs. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a crucial building block for the construction of complex molecular architectures with enhanced pharmacological properties.

One of the most promising applications of this compound lies in its use as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid to develop potent and selective kinase inhibitors with improved binding affinity and metabolic stability. The bromo substituent at the 4-position and the tert-butoxycarbonyl (Boc) protecting group on the amino functionality provide strategic handles for further derivatization, enabling the introduction of diverse pharmacophores.

In addition to its role in kinase inhibitor development, this compound has also been employed in the synthesis of antiviral agents. Recent studies have demonstrated its efficacy as a scaffold for designing molecules that target viral proteases and polymerases. The carboxylic acid moiety at the 6-position allows for facile conjugation with other molecular fragments, enhancing the drug-like properties of the resulting compounds. For instance, derivatives of this benzimidazole core have shown promising activity against RNA viruses, including SARS-CoV-2, by interfering with viral replication mechanisms.

Furthermore, the compound's potential in anticancer drug discovery has been explored in several recent publications. Its ability to intercalate with DNA and inhibit topoisomerase activity has made it a valuable starting point for the design of chemotherapeutic agents. Researchers have reported that modifications to the benzimidazole core, particularly at the 4-bromo and 6-carboxylic acid positions, can significantly alter the compound's cytotoxicity and selectivity toward cancer cells. These findings underscore the importance of 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid as a versatile tool in medicinal chemistry.

From a synthetic perspective, recent advancements have focused on optimizing the preparation of this compound to improve yield and purity. Novel catalytic methods and green chemistry approaches have been developed to streamline its synthesis, reducing the reliance on hazardous reagents and minimizing environmental impact. These improvements are critical for scaling up production to meet the growing demand for this intermediate in both academic and industrial settings.

In conclusion, 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid (CAS: 2580186-32-7) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications in kinase inhibition, antiviral therapy, and anticancer drug development highlight its enduring relevance. As research progresses, further exploration of its derivatives and their biological activities is expected to yield new therapeutic candidates with enhanced efficacy and safety profiles.